Cas no 21156-91-2 (3-(prop-2-en-1-yl)benzaldehyde)

• Product Name: 3-(prop-2-en-1-yl)benzaldehyde
• CAS No: 21156-91-2
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD17015442
• CID: 829510
• PubChem ID: 22022690
• Update Time: 2025-04-19

3-(prop-2-en-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-allylbenzaldehyde
• 3-prop-2-enylbenzaldehyde
• 3-(prop-2-en-1-yl)benzaldehyde

• MDL： MFCD17015442
• Inchi： 1S/C10H10O/c1-2-4-9-5-3-6-10(7-9)8-11/h2-3,5-8H,1,4H2
• InChI Key： KUEDNSFBFPTFIA-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CC=C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 233.249°C at 760 mmHg
• Flash Point: 96.467°C
• Refractive Index: 1.558
• PSA: 17.07
• LogP: 2.22760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives